Cas no 1379829-11-4 (rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 1379829-11-4
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6003148
• PubChem ID: 124708760
• Update Time: 2025-10-28

rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-6473497
• 1379829-11-4

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8-,9+,10-/m0/s1
• InChI Key： BWIMUIWFDXMFLE-QEYWKRMJSA-N
• SMILES： OC([C@H]1[C@H]([C@H]2CC[C@H]1C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid

Introduction to Rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic Acid (CAS No. 1379829-11-4)

Rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid, identified by its CAS number 1379829-11-4, is a highly specialized compound with significant applications in the field of pharmaceutical chemistry and medicinal research. This bicyclic amino acid derivative is characterized by its complex stereochemistry and functional groups, making it a valuable intermediate in the synthesis of biologically active molecules. The compound's unique structural framework, featuring a bicyclo[2.2.1]heptane core and multiple stereocenters, contributes to its distinct chemical properties and reactivity patterns.

The tert-butoxy carbonyl (Boc) group attached to the amino functionality plays a crucial role in protecting the amine during synthetic transformations, ensuring selective modifications at other positions within the molecule. This protective group is widely employed in peptide synthesis and drug development due to its stability under various reaction conditions while being removable under mild acidic conditions. The presence of multiple stereocenters in Rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid necessitates precise synthetic methodologies to achieve the desired stereochemical outcome, underscoring the compound's importance in enantioselective synthesis.

In recent years, this compound has garnered attention in the development of novel therapeutic agents. Its structural motif is reminiscent of natural products found in microbial metabolites, which have been extensively explored for their pharmacological properties. The bicyclo[2.2.1]heptane scaffold is particularly interesting because it mimics the conformational flexibility observed in biologically active peptides and proteins. Researchers have leveraged this scaffold to design molecules with enhanced binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of Rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid is its potential as a building block for peptidomimetics—molecules designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The Boc-protected amine allows for selective introduction of additional functional groups or side chains without interfering with existing functionalities. This flexibility has enabled the synthesis of complex derivatives that exhibit potent biological activities across various disease targets.

Recent studies have highlighted the compound's utility in the development of enzyme inhibitors and receptor modulators. For instance, derivatives of this scaffold have been investigated for their ability to interact with specific enzymes involved in metabolic pathways relevant to inflammation and cancer. The precise stereochemistry of Rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid ensures optimal binding interactions with biological targets, enhancing both efficacy and selectivity.

The synthesis of this compound presents unique challenges due to its complex stereochemistry and the need for high enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution methods are often employed to achieve the desired configuration at each stereocenter. These methodologies align with contemporary trends in green chemistry, emphasizing efficient and sustainable synthetic routes that minimize waste and energy consumption.

Moreover, Rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid has been explored as a precursor in fragment-based drug discovery programs. By leveraging its structural features as a starting point, researchers can rapidly generate libraries of diverse compounds for high-throughput screening against biological targets. This approach has proven particularly effective in identifying novel lead compounds with therapeutic potential.

The compound's stability under various storage conditions further enhances its appeal as a pharmaceutical intermediate. Its robustness ensures consistent quality throughout synthetic processes and storage periods, reducing concerns about degradation or contamination that can affect downstream applications.

In conclusion,Rel-(1R,2S,3R,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1379829-11-4) represents a cornerstone in modern pharmaceutical chemistry due to its versatile structural features and broad applicability in drug development programs worldwide.